6-Iodo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid

• IUPAC Name: 6-iodo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• InChI: InChI=1S/C10H10INO2/c11-8-2-1-6-5-12-9(10(13)14)4-7(6)3-8/h1-3,9,12H,4-5H2,(H,13,14)
• InChI Key: JCTSMLRXGVFHAA-UHFFFAOYSA-N
• Canonical SMILES: C1C(NCC2=C1C=C(C=C2)I)C(=O)O
• Molecular Formula: C10H10INO2
• DSSTOX Substance ID: DTXSID60725080
• Molecular Weight: 303.10 g/mol
• CAS RN: 228728-11-8

Description

6-Iodo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid is a derivative of 1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid. This compound belongs to the class of organic compounds known as tetrahydroisoquinolines. These are tetrahydrogenated isoquinoline derivatives.

Synthesis Analysis

While specific synthesis methods for this compound are not available, there are methods for synthesizing similar compounds. For instance, a series of 1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid derivatives were designed by cyclizing the benzylamine to the ether linker of the (5-cyano-3-pyridinyl)methoxy moiety.

Scientific Research Applications

Synthesis Methods and Derivatives

6-Iodo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (6-Iodo-Tic) is a derivative of 1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (Tic), which has been the focus of various synthetic methodologies. For instance, the efficient synthesis of enantiopure derivatives of Tic, such as 6-hydroxy-Tic, has been achieved using dynamic kinetic resolution, highlighting the potential of Tic derivatives in synthesizing modulators of nuclear receptors, including liver X receptors (Forró et al., 2016). Additionally, Ma and Mosberg (2004) describe a straightforward approach for synthesizing aryl-substituted derivatives of Tic, including 6- or 7-nitro-substituted compounds, which can be transformed into iodo-Tic through a modified Sandmeyer reaction (Ma & Mosberg, 2004).

Biological Evaluation and Applications

6-Iodo-Tic and its derivatives have been evaluated for various biological activities. A study by Azukizawa et al. (2008) identified a derivative of 1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid as a novel peroxisome proliferators-activated receptor (PPAR) gamma agonist, showing potential in reducing plasma glucose and triglyceride levels, suggesting possible applications in diabetes treatment (Azukizawa et al., 2008).

Future Directions

The future directions for research on 6-Iodo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid and its derivatives could involve further optimization into potent inhibitors against the PD-1/PD-L1 PPI. Additionally, these compounds could be studied for their potential therapeutic applications in various infective pathogens and neurodegenerative disorders.